Cas no 2172290-35-4 (2-(3-{(tert-butoxy)carbonylamino}-5,5-dimethylthian-3-yl)acetic acid)

• Product Name: 2-(3-{(tert-butoxy)carbonylamino}-5,5-dimethylthian-3-yl)acetic acid
• CAS No: 2172290-35-4
• MF: C₁₄H₂₅NO₄S
• MW: 303.417603254318
• CID: 5777803
• PubChem ID: 165532630
• Update Time: 2025-10-30

2-(3-{(tert-butoxy)carbonylamino}-5,5-dimethylthian-3-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(3-{[(tert-butoxy)carbonyl]amino}-5,5-dimethylthian-3-yl)acetic acid
• EN300-1287951
• 2172290-35-4
• 2-(3-{(tert-butoxy)carbonylamino}-5,5-dimethylthian-3-yl)acetic acid

• Inchi： 1S/C14H25NO4S/c1-12(2,3)19-11(18)15-14(6-10(16)17)7-13(4,5)8-20-9-14/h6-9H2,1-5H3,(H,15,18)(H,16,17)
• InChI Key： XTUHDWZLWIVGII-UHFFFAOYSA-N
• SMILES： S1CC(C)(C)CC(CC(=O)O)(C1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 303.15042945g/mol
• Monoisotopic Mass: 303.15042945g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 5
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 101Ų

Additional information on 2-(3-{(tert-butoxy)carbonylamino}-5,5-dimethylthian-3-yl)acetic acid

Introduction to 2-(3-{(tert-butoxy)carbonylamino}-5,5-dimethylthian-3-yl)acetic acid (CAS No. 2172290-35-4)

2-(3-{(tert-butoxy)carbonylamino}-5,5-dimethylthian-3-yl)acetic acid, identified by its CAS number 2172290-35-4, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the class of β-amino acids, featuring a thiazole core with protective and functional groups that make it a valuable intermediate in drug development. The presence of a tert-butoxy carbonyl (Boc) group and a dimethylthiazole moiety enhances its utility in constructing complex molecular architectures, particularly in the synthesis of peptidomimetics and bioactive heterocycles.

The Boc protection on the amino group is a critical feature, as it prevents unwanted side reactions during multi-step synthetic pathways. This protective group is commonly employed in peptide synthesis to ensure regioselectivity and stability under various reaction conditions. The dimethylthiazole ring contributes to the compound's unique electronic properties, influencing its reactivity and potential biological activity. Such structural motifs are frequently explored in medicinal chemistry due to their ability to modulate enzyme inhibition and receptor binding.

Recent advancements in computational chemistry have highlighted the importance of thiazole derivatives in drug discovery. Studies indicate that compounds incorporating thiazole scaffolds exhibit promising pharmacological properties, including antimicrobial, anti-inflammatory, and anticancer activities. The specific configuration of 5,5-dimethylthiazole in this compound may contribute to enhanced binding affinity with biological targets, making it a candidate for further investigation in structure-activity relationship (SAR) studies.

In the context of modern drug development, the synthesis of novel β-amino acid derivatives has become increasingly relevant due to their role as key intermediates in peptidomimetic design. The incorporation of Boc-protected amino acids into synthetic routes allows for controlled modifications, enabling chemists to fine-tune molecular properties such as solubility, metabolic stability, and pharmacokinetic profiles. This compound's utility extends to the development of protease inhibitors, where the thiazole ring can serve as a hinge-binding element to interact with active sites.

The growing interest in bioconjugation strategies has also positioned this compound as a potential building block for antibody-drug conjugates (ADCs). The combination of a stable heterocyclic core with functional handles like carboxylic acids and Boc-amino groups facilitates linker attachment and site-specific conjugation. Such approaches are pivotal in targeted therapy, where precision delivery of cytotoxic agents is essential for maximizing therapeutic efficacy while minimizing systemic toxicity.

From a synthetic chemistry perspective, the preparation of 2-(3-{(tert-butoxy)carbonylamino}-5,5-dimethylthian-3-yl)acetic acid exemplifies the challenges and opportunities in constructing complex molecules with high fidelity. Techniques such as transition-metal-catalyzed cross-coupling reactions and organometallic transformations have been leveraged to introduce the desired functional groups while maintaining regioselectivity. Advances in flow chemistry have further improved scalability, allowing for efficient production under controlled conditions.

The compound's relevance is further underscored by its potential applications in material science, particularly in designing functional polymers and coatings with enhanced thermal stability or biocompatibility. The thiazole moiety's ability to participate in coordination chemistry with metal ions also opens avenues for applications in catalysis and sensing technologies. These interdisciplinary connections highlight the versatility of such molecular frameworks beyond traditional pharmaceutical applications.

Future research directions may explore derivatization strategies to expand the chemical space accessible through this scaffold. For instance, modifications at the amino or carboxylic acid positions could yield novel analogs with tailored biological activities. Additionally, computational modeling techniques could be employed to predict binding interactions with proteins or nucleic acids, guiding experimental efforts toward high-value targets.

The integration of machine learning into virtual screening processes has accelerated the identification of promising candidates for further validation. By leveraging large datasets containing experimentally derived bioactivity profiles, researchers can prioritize compounds like 2-(3-{(tert-butoxy)carbonylamino}-5,5-dimethylthian-3-yl)acetic acid for detailed biochemical assays. This data-driven approach aligns with broader trends toward precision medicine, where individualized treatment strategies are informed by deep mechanistic understanding.

In conclusion, 2-(3-{(tert-butoxy)carbonylamino}-5,5-dimethylthian-3-yl)acetic acid (CAS No. 2172290-35-4) represents a compelling example of how structural innovation drives pharmaceutical discovery. Its unique combination of protective groups and heterocyclic motifs positions it as a versatile intermediate with broad utility across multiple disciplines. As synthetic methodologies continue to evolve and computational tools become more sophisticated, compounds like this will play an increasingly critical role in advancing therapeutic solutions.